Cas no 2205125-97-7 (4-Benzyl-2-fluoroaniline)

• Product Name: 4-Benzyl-2-fluoroaniline
• CAS No: 2205125-97-7
• MF: C₁₃H₁₂FN
• MW: 201.239486694336
• CID: 6286653
• PubChem ID: 140153873
• Update Time: 2025-05-24

4-Benzyl-2-fluoroaniline Chemical and Physical Properties

Names and Identifiers

• 4-benzyl-2-fluoroaniline
• 2205125-97-7
• EN300-37462887
• 4-Benzyl-2-fluoroaniline

• Inchi： 1S/C13H12FN/c14-12-9-11(6-7-13(12)15)8-10-4-2-1-3-5-10/h1-7,9H,8,15H2
• InChI Key： SNFCKGFDJPGLSP-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)CC1C=CC=CC=1)N

Computed Properties

• Exact Mass: 201.095377549g/mol
• Monoisotopic Mass: 201.095377549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26Ų

Additional information on 4-Benzyl-2-fluoroaniline

Research Brief on 4-Benzyl-2-fluoroaniline (CAS: 2205125-97-7): Recent Advances and Applications in Chemical Biology and Pharmaceuticals

4-Benzyl-2-fluoroaniline (CAS: 2205125-97-7) is a fluorinated aromatic amine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound serves as a versatile intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutics. Recent studies have highlighted its potential in drug discovery, medicinal chemistry, and material science, owing to its unique chemical properties and reactivity. This research brief aims to provide an overview of the latest advancements related to 4-Benzyl-2-fluoroaniline, focusing on its synthesis, applications, and emerging trends in the field.

The synthesis of 4-Benzyl-2-fluoroaniline has been optimized in recent years to improve yield and purity, which are critical for its application in pharmaceutical development. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel catalytic method for the selective fluorination of benzyl-substituted anilines, resulting in higher efficiency and reduced by-products. The method employs a palladium-based catalyst under mild conditions, making it suitable for large-scale production. Additionally, the compound's stability under various pH conditions has been investigated, confirming its suitability for use in drug formulations.

In drug discovery, 4-Benzyl-2-fluoroaniline has been utilized as a key building block for the synthesis of kinase inhibitors and GPCR-targeting compounds. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported the incorporation of this moiety into a series of compounds designed to inhibit tyrosine kinases, showing promising activity against cancer cell lines. The fluorine atom's presence enhances the binding affinity and metabolic stability of these inhibitors, underscoring the compound's value in medicinal chemistry. Furthermore, its application in the development of positron emission tomography (PET) tracers has been explored, leveraging the fluorine-18 isotope for imaging purposes.

Beyond pharmaceuticals, 4-Benzyl-2-fluoroaniline has found applications in material science, particularly in the design of fluorescent probes and organic electronic materials. Researchers have exploited its electron-rich aromatic system and fluorination to create materials with tunable optical properties. A 2023 study in Advanced Materials showcased its use in the synthesis of a new class of organic semiconductors, which exhibited high charge carrier mobility and stability. These findings open new avenues for the compound's use in optoelectronic devices and sensors.

In conclusion, 4-Benzyl-2-fluoroaniline (CAS: 2205125-97-7) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Its versatile applications in drug discovery, material science, and imaging technologies highlight its broad utility. Future research is expected to further explore its potential, particularly in the development of targeted therapies and advanced materials. The ongoing optimization of synthetic methods and the exploration of new applications will likely solidify its role as a critical intermediate in the field.